2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(2-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C22H18ClN3O2S2/c1-14-7-8-17(16(23)11-14)24-19(27)13-30-22-25-18-9-10-29-20(18)21(28)26(22)12-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key: BMDMCOCAKQNVCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4)SC=C3)Cl
• Molecular Formula: C22H18ClN3O2S2
• Molecular Weight: 456.0 g/mol

Description

The compound “2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-chloro-4-methylphenyl)acetamide” is a sulfonamide derivative of tricyclic thieno[2,3-d]pyrimidin-4(3H)-ones. It has been synthesized and evaluated for melanin synthesis in murine B16 cells.

Synthesis Analysis

The compound was synthesized as part of a series of novel sulfonamide derivatives containing tricyclic thieno[2,3-d]pyrimidinone. The synthesis process involved structural modifications of tazemetostat. The new compounds were characterized by 1H NMR, 13C NMR, IR, and HRMS (ESI).

Chemical Reactions Analysis

The compound was evaluated for its ability to stimulate melanin synthesis in murine B16 cells. This suggests that it may interact with the biochemical pathways involved in melanin production.

Scientific Research Applications

Structural Analysis and Conformation

Studies have demonstrated the synthesis and crystal structure analysis of compounds with structural similarities, highlighting their conformational characteristics. For instance, the crystal structures of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides exhibit a folded conformation around the methylene carbon of the thioacetamide bridge. This conformation is stabilized by intramolecular hydrogen bonding, indicating the significance of structural analysis in understanding the chemical behavior of these compounds (Subasri et al., 2016); (Subasri et al., 2017).

Potential as Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

Significant research has been conducted on the therapeutic potential of thieno[2,3-d]pyrimidine derivatives as inhibitors of key enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are crucial in DNA synthesis and cell division, making them targets for cancer treatment. Studies have identified certain derivatives as potent dual inhibitors, exhibiting significant inhibitory activity against human TS and DHFR (Gangjee et al., 2008); (Gangjee et al., 1996).

Synthesis and Antitumor Activity

Research into the synthesis of new derivatives has shown promising antitumor activity. For example, a study on the synthesis of classical and nonclassical 2-amino-4-oxo-6-benzylthieno-[2,3-d]pyrimidines as potential TS inhibitors highlighted their design and synthesis, although the inhibitory activity varied among the compounds tested (Gangjee et al., 2004). Another study synthesized derivatives that exhibited potent anticancer activity, comparable to that of doxorubicin, against various human cancer cell lines (Hafez & El-Gazzar, 2017).